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Compound of Interest

Compound Name: 4-Cyclopentylphenol

Cat. No.: B072727 Get Quote

An In-Depth Technical Guide to 4-
Cyclopentylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cyclopentylphenol, a significant

chemical intermediate. The document details its chemical identity, physicochemical properties,

and a representative synthetic protocol.

Chemical Structure and Identity
4-Cyclopentylphenol is an organic compound characterized by a phenol ring substituted with

a cyclopentyl group at the para position.

IUPAC Name: 4-cyclopentylphenol[1]

Chemical Structure Diagram:

Caption: Chemical structure of 4-Cyclopentylphenol.

Physicochemical Properties
A summary of key quantitative data for 4-Cyclopentylphenol is presented in the table below.

This information is crucial for its application in research and development, particularly in areas
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such as reaction chemistry and toxicology.

Property Value Source

Molecular Formula C₁₁H₁₄O PubChem[1]

Molecular Weight 162.23 g/mol PubChem[1]

Monoisotopic Mass 162.104465066 Da PubChem[1]

XLogP3 3.7 PubChem[1]

CAS Number 1518-83-8 PubChem[1]

Experimental Protocols
The synthesis of 4-Cyclopentylphenol is typically achieved through the Friedel-Crafts

alkylation of phenol with a cyclopentylating agent, such as cyclopentene or cyclopentanol, in

the presence of an acid catalyst. Below is a representative experimental protocol based on

general procedures for phenol alkylation.

Synthesis of 4-Cyclopentylphenol via Friedel-Crafts
Alkylation
This protocol outlines the alkylation of phenol with cyclopentanol.

Materials:

Phenol

Cyclopentanol

Strong acid cation exchange resin (e.g., KU-2) or another suitable acid catalyst

Solvent (e.g., a non-polar organic solvent like heptane or decane)

Sodium hydroxide solution

Dichloromethane or diethyl ether
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Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Heating and stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, condenser, and a

dropping funnel, a solution of phenol in the chosen solvent is prepared.

Catalyst Addition: The acid catalyst (e.g., cation exchange resin) is added to the flask. The

amount of catalyst will depend on the specific type used and the scale of the reaction.

Addition of Alkylating Agent: The mixture is heated to the desired reaction temperature (this

may range from 100-180°C depending on the catalyst and solvent). Cyclopentanol is then

added dropwise from the dropping funnel over a period of time.

Reaction Monitoring: The reaction is stirred at the elevated temperature for several hours.

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of the

starting materials and the formation of the product.

Work-up:

After the reaction is complete, the mixture is cooled to room temperature.

If a solid catalyst like an ion-exchange resin is used, it is removed by filtration.

The organic solution is then washed with a dilute sodium hydroxide solution to remove any

unreacted phenol.

The organic layer is subsequently washed with water and then brine.
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The separated organic layer is dried over anhydrous magnesium sulfate.

Purification:

The drying agent is removed by filtration.

The solvent is removed from the filtrate using a rotary evaporator to yield the crude

product.

The crude 4-Cyclopentylphenol can be purified by vacuum distillation or column

chromatography on silica gel to obtain the final product of high purity.

Logical Workflow for Synthesis:
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Start: Prepare Phenol Solution

Add Acid Catalyst

Heat to Reaction Temperature

Add Cyclopentanol Dropwise

Monitor Reaction Progress (TLC/GC)

Reaction Work-up (Cool, Filter, Wash)

Purification (Distillation/Chromatography)

End: Pure 4-Cyclopentylphenol

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Cyclopentylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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